Cas no 2703774-69-8 (4-Methyl-3-oxopiperazine-1-sulfonyl chloride)

• Product Name: 4-Methyl-3-oxopiperazine-1-sulfonyl chloride
• CAS No: 2703774-69-8
• MF: C₅H₉ClN₂O₃S
• MW: 212.654558897018
• MDL: MFCD34551210
• CID: 5672311
• PubChem ID: 165946580
• Update Time: 2025-08-05

4-Methyl-3-oxopiperazine-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• EN300-26976261
• 2703774-69-8
• 4-methyl-3-oxopiperazine-1-sulfonyl chloride
• 4-Methyl-3-oxopiperazine-1-sulfonyl chloride

• MDL： MFCD34551210
• Inchi： 1S/C5H9ClN2O3S/c1-7-2-3-8(4-5(7)9)12(6,10)11/h2-4H2,1H3
• InChI Key： QPUYNBSRCQXRPL-UHFFFAOYSA-N
• SMILES： ClS(N1CC(N(C)CC1)=O)(=O)=O

Computed Properties

• Exact Mass: 212.0022410g/mol
• Monoisotopic Mass: 212.0022410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 66.1Ų

Additional information on 4-Methyl-3-oxopiperazine-1-sulfonyl chloride

4-Methyl-3-oxopiperazine-1-sulfonyl chloride: A Comprehensive Overview

4-Methyl-3-oxopiperazine-1-sulfonyl chloride, also known by its CAS number 2703774-69-8, is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science. This compound, characterized by its unique structure and reactivity, has emerged as a valuable building block in the synthesis of various bioactive molecules and advanced materials. In this article, we delve into the properties, applications, and recent advancements related to this compound.

The molecular structure of 4-Methyl-3-oxopiperazine-1-sulfonyl chloride comprises a piperazine ring with a methyl group at the 4-position and an oxo group at the 3-position. The sulfonyl chloride moiety at the 1-position imparts reactivity, making it a valuable reagent in various chemical transformations. This structure not only enhances its stability but also facilitates its use in a wide range of synthetic applications. Recent studies have highlighted its potential as an intermediate in the synthesis of peptide mimetics and other bioactive compounds.

One of the most notable aspects of 4-Methyl-3-oxopiperazine-1-sulfonyl chloride is its role in drug discovery. Researchers have explored its ability to form stable amide bonds with amino acids, making it an ideal candidate for constructing complex peptide frameworks. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used to synthesize novel inhibitors for protein kinases, a class of enzymes implicated in various diseases including cancer.

In addition to its pharmaceutical applications, 4-Methyl-3-oxopiperazine-1-sulfonyl chloride has found utility in materials science. Its ability to undergo nucleophilic substitution reactions has been leveraged to create advanced polymers and coatings with enhanced mechanical properties. A recent breakthrough reported in the Nature Materials journal showcased its use in developing self-healing polymers that can repair microcracks under mild conditions.

The synthesis of 4-Methyl-3-oxopiperazine-1-sulfonyl chloride involves a multi-step process that begins with the preparation of piperazine derivatives. The introduction of the methyl and oxo groups is typically achieved through alkylation and oxidation reactions, respectively. The final step involves sulfonation followed by chlorination to yield the sulfonyl chloride derivative. Recent advancements in catalytic methods have significantly improved the efficiency and scalability of this synthesis pathway.

The reactivity of 4-Methyl-3-oxopiperazine-1-sulfonyl chloride is influenced by several factors, including steric hindrance and electronic effects. The methyl group at the 4-position provides steric bulk, which can modulate reaction selectivity. Conversely, the oxo group at the 3-position introduces electron-withdrawing effects, enhancing the electrophilicity of the sulfonyl chloride moiety. These properties make it an excellent substrate for various nucleophilic attacks, including those involving amines, alcohols, and thiols.

In terms of safety considerations, handling 4-Methyl-3-oxopiperazine-1-sulfonyl chloride requires adherence to standard laboratory protocols due to its reactive nature. Proper ventilation and personal protective equipment are essential during synthesis and manipulation. Despite these precautions, its benefits far outweigh potential risks when handled responsibly.

The future outlook for 4-Methyl-3-oxopiperazine-1-sulfonyl chloride is promising as researchers continue to explore its untapped potential. Collaborative efforts between academia and industry are expected to drive innovation in its applications across diverse fields such as biotechnology and nanotechnology.

In conclusion,
This article provides an exhaustive exploration ofCAS No: 2703774698 , emphasizing its structural features,
synthetic methodologies,
application domains,
and recent research milestones.
As scientific understanding deepens,
this compound is poised to play an increasingly pivotal role
in advancing both academic research
and industrial applications.